![molecular formula C15H23N3O4S B6124200 1-[(dimethylamino)sulfonyl]-N-(4-methoxyphenyl)-3-piperidinecarboxamide](/img/structure/B6124200.png)
1-[(dimethylamino)sulfonyl]-N-(4-methoxyphenyl)-3-piperidinecarboxamide
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Overview
Description
1-[(Dimethylamino)sulfonyl]-N-(4-methoxyphenyl)-3-piperidinecarboxamide, also known as DMAP, is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and has a molecular weight of 349.47 g/mol. DMAP has been found to be a useful reagent in organic synthesis, and its applications in biochemical and physiological research have been extensively studied.
Mechanism of Action
The mechanism of action of 1-[(dimethylamino)sulfonyl]-N-(4-methoxyphenyl)-3-piperidinecarboxamide is not fully understood, but it is believed to act as a nucleophilic catalyst in organic reactions. It has been shown to activate carboxylic acids by forming an intermediate complex with the acid, which then reacts with the nucleophile. This compound has also been found to interact with proteins and enzymes, although the exact nature of these interactions is still being studied.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of certain enzymes, including acetylcholinesterase and carbonic anhydrase. It has also been shown to have anti-inflammatory and analgesic properties. However, the effects of this compound in vivo are not well understood, and further research is needed to determine its potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-[(dimethylamino)sulfonyl]-N-(4-methoxyphenyl)-3-piperidinecarboxamide is its versatility as a reagent in organic synthesis. Its ability to activate carboxylic acids makes it a useful tool in the synthesis of peptides and other complex organic molecules. However, this compound can be toxic and must be handled with care. In addition, its use in biological systems is limited by its poor solubility in aqueous solutions.
Future Directions
There are many potential future directions for research on 1-[(dimethylamino)sulfonyl]-N-(4-methoxyphenyl)-3-piperidinecarboxamide. One area of interest is the development of new synthetic methods that use this compound as a catalyst. Another area of research is the study of this compound's interactions with proteins and enzymes, which could lead to the development of new drugs and therapies. Finally, further studies are needed to determine the safety and efficacy of this compound in vivo, which could pave the way for its use as a therapeutic agent.
Synthesis Methods
1-[(dimethylamino)sulfonyl]-N-(4-methoxyphenyl)-3-piperidinecarboxamide can be synthesized through a variety of methods, including the reaction of piperidine with dimethyl sulfate and sulfamic acid, or the reaction of piperidine with methoxyphenyl isocyanate and dimethylamine. The synthesis of this compound is a complex process that requires careful control of reaction conditions to ensure high yields and purity.
Scientific Research Applications
1-[(dimethylamino)sulfonyl]-N-(4-methoxyphenyl)-3-piperidinecarboxamide has been widely used in scientific research, particularly in the fields of organic synthesis and biochemistry. It is commonly used as a catalyst in esterification reactions, and its ability to activate carboxylic acids has made it an important tool in the synthesis of peptides and other complex organic molecules. In addition, this compound has been used in the study of enzyme mechanisms, protein folding, and drug design.
properties
IUPAC Name |
1-(dimethylsulfamoyl)-N-(4-methoxyphenyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O4S/c1-17(2)23(20,21)18-10-4-5-12(11-18)15(19)16-13-6-8-14(22-3)9-7-13/h6-9,12H,4-5,10-11H2,1-3H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBDOSTIMAAPSJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1CCCC(C1)C(=O)NC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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